Cas no 1536465-80-1 (2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine
• CAS No: 1536465-80-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6121880
• PubChem ID: 83696782
• Update Time: 2025-10-28

2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine
• [2,2-dimethyl-1-(oxan-4-yl)cyclopropyl]methanamine
• 1536465-80-1
• EN300-1851135

• Inchi： 1S/C11H21NO/c1-10(2)7-11(10,8-12)9-3-5-13-6-4-9/h9H,3-8,12H2,1-2H3
• InChI Key： NZSOPXOLHJPHHW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine (CAS No. 1536465-80-1)

2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1536465-80-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and the development of novel bioactive agents. The presence of both cyclopropyl and oxane moieties in its structure imparts distinct steric and electronic properties, making it a valuable scaffold for further chemical manipulation and functionalization.

The structural motif of 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine consists of a cyclopropyl ring substituted at the 1-position with an N-methylated oxane ring. This configuration creates a rigid core with predictable conformational preferences, which can be exploited in the design of enzyme inhibitors or receptor ligands. The oxane ring, a five-membered ether-like structure, introduces polarity and hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents and its interaction with biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their diverse biological activities. The cyclopropyl group, known for its metabolic stability and ability to induce conformational constraints, is particularly valuable in drug design. Studies have demonstrated that cyclopropyl-containing molecules often exhibit enhanced binding affinity to biological targets compared to their acyclic counterparts. This property makes 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine a promising candidate for further exploration in the discovery of new therapeutic agents.

The synthesis of 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring is notoriously difficult to functionalize due to its high strain energy and reactivity. However, recent advances in transition metal-catalyzed reactions have provided new methodologies for constructing cyclopropanes with high precision. One such approach involves the use of palladium-catalyzed cross-coupling reactions between halocyclopropanes and organometallic reagents derived from oxiranes. This strategy allows for the introduction of the oxane moiety at the desired position while maintaining regioselectivity.

The N-methylation of the oxane ring is another critical step in the synthesis of this compound. Methylated derivatives are often more stable under physiological conditions and exhibit improved pharmacokinetic profiles. Various methods for N-methylation have been explored, including reductive amination and nucleophilic substitution reactions. The choice of methodology depends on factors such as substrate availability, reaction conditions, and scalability. Recent studies have highlighted the use of enzymatic approaches for N-methylation, which offer high selectivity and mild reaction conditions.

Once synthesized, 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine can be further modified to explore its biological potential. Functional groups such as hydroxyls or amines can be introduced at strategic positions to enhance binding interactions with biological targets. For instance, hydroxyl groups can participate in hydrogen bonding networks with protein or nucleic acid receptors, while amines can serve as anchors for covalent modifications or further derivatization.

The pharmacological evaluation of 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine has begun to reveal its potential as a lead compound in drug discovery. Initial studies have focused on its interaction with enzymes involved in metabolic pathways relevant to human health. The cyclopropyl group's ability to mimic acyclic structures while providing additional steric constraints makes it an attractive feature for designing enzyme inhibitors. For example, compounds containing cyclopropane motifs have shown promise as inhibitors of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain.

Additionally, the oxane ring's polarity and hydrogen bonding capabilities make it suitable for targeting receptors that require specific interactions with small molecules. Studies have demonstrated that oxane-based ligands can effectively bind to G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes including neurotransmission and hormone signaling. By modulating GPCR activity, 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine could potentially serve as a therapeutic agent for conditions such as depression or cardiovascular disorders.

The development of computational tools has further accelerated the exploration of 2,2-dimethyl-1-(oxan-4-yl)cyclopropylmethanamine's pharmacological properties. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These virtual screening approaches have been particularly effective in identifying novel drug candidates by rapidly evaluating large libraries of compounds based on their predicted interactions with biological targets.

In conclusion, 2 , 2 - dimethyl - 1 - ( oxan - 4 - yl ) cyc lo prop ylm eth an am ine ( C A S N o . 1536465 - 80 - 1 ) represents a structurally intriguing compound with significant potential in pharmaceutical chemistry . Its unique combination o f cyc lo prop yl an d o xane m oieties provides a versatile scaffold f or f u rthe r ch emical m anipulation an d functionalization . Recen t stu dies ha v e begin ne d t o e x plo re i ts pha rmacological p otentia l , particularly i n t he de velopm ent o f en zyme inhibit ors an d rece ptor ligands . With advanc es i n synt hesi s an d comput ational m odeling , thi s compoun d is poised t o play a cru cial role i n then ext ge nerat ion o f bioactive agents .